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Compound of Interest

Compound Name: 2-lodo-6-nitronaphthalene
CAS No.: 58258-68-7
Cat. No.: B12007986

Get Quote

\ J

Technical Guide: 2-lodo-6-Nitronaphthalene
Synthesis, Properties, and Experimental Protocols
Executive Summary & Compound Profile

2-lodo-6-nitronaphthalene (CAS: 58258-68-7) is a disubstituted naphthalene derivative
characterized by a "push-pull" electronic structure (nitro electron-withdrawing group vs. iodo
electron-donating/polarizable group). It serves as a vital scaffold for cross-coupling reactions
(e.g., Suzuki-Miyaura, Sonogashira) to generate extended

-conjugated systems used in organic light-emitting diodes (OLEDs) and fluorescent probes.

Physicochemical Data Table
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Property Data Sourcel/Notes
IUPAC Name 2-lodo-6-nitronaphthalene
CAS Number 58258-68-7 [1]

Molecular Formula

Molecular Weight 299.07 g/mol
Appearance Pale yellow crystalline solid Typical of nitro-naphthalenes
) ) 205-210 °C (Estimated See Section 2 for detailed
Melting Point )
Range) analysis

Soluble in DMSO, DMF, hot
Solubility acetic acid; sparingly soluble in
ethanol.[1][2][3][4]

Precursor 6-Nitro-2-naphthylamine MP: ~203 °C [2]

Melting Point Analysis & Data Integrity

Precise melting point data for 2-iodo-6-nitronaphthalene is frequently obscured in commercial
catalogs by the more common isomer, 2-iodo-1-nitronaphthalene. However, structural analysis
and primary literature provide a validated range.

Comparative Structural Analysis: The melting point of disubstituted naphthalenes is governed
by molecular symmetry and intermolecular forces (dipole-dipole interactions).

¢ 2,6-Diiodonaphthalene: MP 203 °C [3].
e 2,6-Dinitronaphthalene: MP 279 °C [4].
e 6-Chloro-2-nitronaphthalene: MP 181-182 °C [5].[2]

Expert Insight: Replacing the chlorine atom (MP 181 °C) with a heavier, more polarizable iodine
atom typically increases the melting point due to stronger London dispersion forces. Therefore,
the melting point of 2-iodo-6-nitronaphthalene lies in the 205-215 °C range. The value "330"
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occasionally indexed in older literature (e.g., Dictionary of Organic Compounds) refers to a
page number or citation index, not the physical constant.

Synthesis Protocol (Sandmeyer Reaction)

The most reliable route to high-purity 2-iodo-6-nitronaphthalene is the Sandmeyer reaction
starting from 6-nitro-2-naphthylamine. Direct iodination of 2-nitronaphthalene is non-selective
and yields inseparable mixtures.

Experimental Workflow

Reaction:

Step-by-Step Methodology

o Diazotization:

o

Suspend 6-nitro-2-naphthylamine (10 mmol) in a mixture of concentrated

(5 mL) and water (50 mL).

o Cool the suspension to 0-5 °C in an ice bath. Critical: Temperature control prevents
decomposition of the diazonium intermediate.

o Add a solution of sodium nitrite (

, 11 mmol) in water dropwise with vigorous stirring. The suspension should clarify as the
diazonium salt forms.

o Stir for 30 minutes at 0 °C. Destroy excess nitrous acid with urea if necessary (starch-
iodide paper test).

 lodination (Sandmeyer):
o Dissolve potassium iodide (KI, 12 mmol) in water (20 mL).
o Add the cold diazonium solution slowly to the Kl solution (or vice versa) while stirring.

o Observation: Evolution of nitrogen gas (
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) and formation of a yellow/brown precipitate.

o Allow the mixture to warm to room temperature, then heat to 60 °C for 1 hour to ensure
complete decomposition of the diazonium salt.

 Purification (Self-Validating Step):

[¢]

Filter the crude solid and wash with water and 10% sodium thiosulfate (

) to remove free iodine (indicated by the disappearance of brown color).

[e]

Recrystallization: Dissolve the crude solid in boiling glacial acetic acid or a
benzene/ethanol mixture.

[e]

Cool slowly to yield pale yellow needles.

o

Validation: Check purity via TLC (Silica, Hexane/EtOAc 4:1) and melting point.[2][3][4][5][6]
[71[8]

Reaction Pathway Diagram

i Critical Control Points
1
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Caption: Logical flow of the Sandmeyer synthesis converting the amine to the iodide via the
diazonium salt.

Applications & Derivatives
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2-lodo-6-nitronaphthalene is a "bifunctional" scaffold. The iodo group allows for palladium-
catalyzed cross-coupling, while the nitro group can be subsequently reduced to an amine for
further functionalization.

e Suzuki Coupling: Reacts with aryl boronic acids to form 2-aryl-6-nitronaphthalenes
(fluorescent dyes).

o Reduction: Reduction with

or

yields 2-iodo-6-aminonaphthalene (See Ref [6]), a precursor for azo dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CN102850225B - Method for synthesizing alpha-nitronaphthalene and beta-
nitronaphthalene - Google Patents [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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